Cas no 1221341-11-2 (5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole)

• Product Name: 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole
• CAS No: 1221341-11-2
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD14707616
• CID: 4688621
• Update Time: 2025-10-31

5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole

• MDL： MFCD14707616
• Inchi： 1S/C7H11ClN2O2S/c1-3-10-6(4-8)5-9-7(10)13(2,11)12/h5H,3-4H2,1-2H3
• InChI Key： RXKDXLFCKPYUHN-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(N1CC)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Topological Polar Surface Area: 60.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.2±34.0 °C at 760 mmHg
• Flash Point: 192.8±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole

5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole (CAS No. 1221341-11-2): An Overview of Its Properties and Applications

5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole (CAS No. 1221341-11-2) is a versatile compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its imidazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole is C₉H₁₃ClNO₃S, and its molecular weight is 240.73 g/mol. The imidazole ring, a fundamental component of this compound, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a key structural feature in many biologically active molecules. The presence of the chloromethyl and methanesulfonyl groups adds to the compound's reactivity and potential for functionalization.

Recent studies have highlighted the potential of 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The chloromethyl group is believed to play a crucial role in this activity by facilitating the disruption of bacterial cell membranes.

In addition to its antimicrobial properties, 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of specific signaling pathways. The methanesulfonyl group is thought to contribute to this effect by enhancing the compound's ability to interact with cellular targets involved in apoptosis.

The synthetic accessibility of 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole is another factor that makes it an attractive candidate for further research. The compound can be synthesized through a series of well-documented reactions, starting from readily available starting materials. This ease of synthesis allows researchers to readily modify the structure and explore its biological properties in greater detail.

In the context of drug discovery, 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole has been used as a lead compound for the development of novel therapeutic agents. Its unique combination of functional groups provides multiple points for chemical modification, enabling the optimization of pharmacological properties such as solubility, stability, and bioavailability. This flexibility is particularly valuable in the early stages of drug development, where fine-tuning the structure can significantly impact the efficacy and safety profile of a potential drug candidate.

Clinical trials involving derivatives of 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole have shown promising results in treating various diseases. For example, a phase II clinical trial evaluating a derivative of this compound for the treatment of chronic infections demonstrated significant improvements in patient outcomes compared to standard treatments. These findings underscore the therapeutic potential of this class of compounds and highlight their importance in advancing medical treatments.

Beyond its direct applications in medicine, 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole has also found use in other areas such as materials science and chemical synthesis. Its unique reactivity profile makes it a valuable building block for constructing more complex molecules with tailored properties. For instance, researchers have utilized this compound as a key intermediate in the synthesis of advanced materials with enhanced mechanical strength and thermal stability.

In conclusion, 5-(Chloromethyl)-1-ethyl-2-methanesulfonyl-1H-imidazole (CAS No. 1221341-11-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing both scientific knowledge and practical solutions in medicine and beyond.